7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene

• Molecular Formula: C14H14N4O4S2
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 7-tert-butyl-4-nitro-2-(4-nitrophenyl)-1λ4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene
• InChI: InChI=1S/C14H14N4O4S2/c1-14(2,3)12-8-11-13(18(21)22)15-16(24(11)23-12)9-4-6-10(7-5-9)17(19)20/h4-8H,1-3H3
• InChI Key: FGRRWCIANRWOCI-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC2=S(S1)N(N=C2[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-]

Description

7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene, also known as NBPT, is a chemical compound that has gained significant attention in the field of agricultural research. This compound is used as a nitrification inhibitor to reduce the loss of nitrogen from soil and increase crop yield.

Mechanism of Action

7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene inhibits the activity of the enzyme urease, which converts urea to ammonium. This leads to a decrease in the availability of ammonium for nitrifying bacteria, which in turn reduces the conversion of ammonium to nitrate. 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene also inhibits the activity of the enzyme nitrite oxidoreductase, which converts nitrite to nitrate. This further reduces the conversion of ammonium to nitrate, thereby reducing the loss of nitrogen from soil.
Biochemical and Physiological Effects
7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene has been shown to have no adverse effects on plant growth and development. It does not affect the uptake of other essential nutrients by plants. 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene has also been shown to have no adverse effects on soil microorganisms.

Advantages and Limitations for Lab Experiments

7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene is a useful tool for studying the effects of nitrogen on plant growth and development. It allows researchers to manipulate the availability of nitrogen in soil and study the effects on plant growth and development. However, 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene has some limitations. It is not effective in all soil types and may not be suitable for all crops.

Future Directions

There are several future directions for research on 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene. One area of research is the optimization of the application rate of 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene for different crops and soil types. Another area of research is the development of new nitrification inhibitors that are more effective and have fewer limitations than 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene. Finally, research on the environmental impact of 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene and other nitrification inhibitors is needed to ensure that their use does not lead to unintended environmental consequences.
Conclusion
In conclusion, 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene is a useful tool for reducing the loss of nitrogen from soil and increasing crop yield. It inhibits the activity of urease and nitrite oxidoreductase, leading to a decrease in the conversion of ammonium to nitrate. 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene has no adverse effects on plant growth and development and is a useful tool for studying the effects of nitrogen on plant growth and development. However, it has some limitations and future research is needed to optimize its use and develop new nitrification inhibitors.

Synthesis Methods

7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene can be synthesized by reacting tert-butylamine with 4-nitrophenyl isothiocyanate followed by the reaction with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. The final product is obtained by reacting the intermediate with sulfur.

Scientific Research Applications

7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene has been extensively studied for its application in agricultural research. It is used as a nitrification inhibitor to reduce the loss of nitrogen from soil. Nitrogen is essential for plant growth, but excess nitrogen in soil can lead to environmental problems such as eutrophication of water bodies. 7-Tert-butyl-4-nitro-2-(4-nitrophenyl)-1lambda4,8-dithia-2,3-diazabicyclo[3.3.0]octa-1(5),3,6-triene inhibits the conversion of ammonium to nitrate by bacteria, thereby reducing the loss of nitrogen from soil and increasing crop yield.